Useless carbonaceous impurities found to be useful in radiofrequency radiation absorption†

Journal of Materials Chemistry Pub Date: 2010-12-20 DOI: 10.1039/C0JM02686G

Abstract

Unpurified carbon nanotubes exhibit enhanced electromagnetic absorption at radiofrequencies and the underlying mechanism involves the polarization of odd alternate π-radicals encapsulated in carbonaceous impurities. The intertube junctions behave as capacitive elements and are found capable of absorbing radiation in the low frequency domain.

Graphical abstract: Useless carbonaceous impurities found to be useful in radiofrequency radiation absorption
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